Cas no 651770-82-0 (L-Isoleucine,L-methionyl-L-serylglycyl-L-alanyl-L-arginyl-L-leucyl-L-alanyl-L-leucyl-)

651770-82-0 structure
Product name:L-Isoleucine,L-methionyl-L-serylglycyl-L-alanyl-L-arginyl-L-leucyl-L-alanyl-L-leucyl-
CAS No:651770-82-0
MF:C40H74N12O11S
MW:931.154367923737
CID:403222
L-Isoleucine,L-methionyl-L-serylglycyl-L-alanyl-L-arginyl-L-leucyl-L-alanyl-L-leucyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Isoleucine,L-methionyl-L-serylglycyl-L-alanyl-L-arginyl-L-leucyl-L-alanyl-L-leucyl-
- L-Isoleucine, L-methionyl-L-serylglycyl-L-alanyl-L-arginyl-L-leucyl-L-alanyl-L-leucyl- (9CI)
-
- Inchi: 1S/C40H74N12O11S/c1-10-22(6)31(39(62)63)52-38(61)28(17-21(4)5)49-33(56)24(8)47-37(60)27(16-20(2)3)50-36(59)26(12-11-14-44-40(42)43)48-32(55)23(7)46-30(54)18-45-35(58)29(19-53)51-34(57)25(41)13-15-64-9/h20-29,31,53H,10-19,41H2,1-9H3,(H,45,58)(H,46,54)(H,47,60)(H,48,55)(H,49,56)(H,50,59)(H,51,57)(H,52,61)(H,62,63)(H4,42,43,44)/t22-,23-,24-,25-,26-,27-,28-,29-,31-/m0/s1
- InChI Key: XURXNWDPAYGAGS-YDRCYTNRSA-N
- SMILES: C(O)(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](C)NC(=O)CNC(=O)[C@H](CO)NC(=O)[C@H](CCSC)N
Computed Properties
- Exact Mass: 930.53262
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- PSA: 378.25
- pka: 3.41±0.10(Predicted)
L-Isoleucine,L-methionyl-L-serylglycyl-L-alanyl-L-arginyl-L-leucyl-L-alanyl-L-leucyl- Related Literature
-
David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
-
Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
-
4. Book reviews
-
5. Book reviews
651770-82-0 (L-Isoleucine,L-methionyl-L-serylglycyl-L-alanyl-L-arginyl-L-leucyl-L-alanyl-L-leucyl-) Related Products
- 2172002-73-0(3-{(tert-butoxy)carbonylamino}-1-4-(difluoromethoxy)phenylcyclobutane-1-carboxylic acid)
- 1518977-64-4(6-(Azepan-1-yl)-2-methylpyrimidin-4-amine)
- 1185310-51-3(4-nitropyridine-2,3,5,6-d4)
- 221195-30-8(Benzenenonanal)
- 1002042-10-5(N-(2-fluorophenyl)-2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide)
- 1803776-09-1(Methyl 3-cyano-4-trifluoromethoxy-2-(trifluoromethyl)benzoate)
- 301193-87-3(4-(4-Chlorophenyl)-2-(4-chlorophenyl)sulfanyl-4-oxobutanoic acid)
- 847389-49-5(3-2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl-1-(4-iodophenyl)thiourea)
- 1371641-17-6(4-Methyl-3-phenylhex-4-enoic acid)
- 2386997-36-8(2-Chloro-4-(chloromethyl)-1,3-thiazole-5-sulfonyl fluoride)
Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
